N-methyl-3-phenyl-2,1-benzoxazole-5-carboxamide

• IUPAC Name: N-methyl-3-phenyl-2,1-benzoxazole-5-carboxamide
• InChI: InChI=1S/C15H12N2O2/c1-16-15(18)11-7-8-13-12(9-11)14(19-17-13)10-5-3-2-4-6-10/h2-9H,1H3,(H,16,18)
• InChI Key: XOWRVDYCUCNDRQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC2=C(ON=C2C=C1)C3=CC=CC=C3
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol

Description

N-methyl-3-phenyl-2,1-benzoxazole-5-carboxamide, commonly known as MPBC, is a chemical compound that has attracted significant interest in the scientific community due to its potential applications in drug discovery and medical research. MPBC is a heterocyclic compound that belongs to the benzoxazole family and has a molecular weight of 268.3 g/mol. In

Mechanism of Action

The exact mechanism of action of MPBC is not fully understood. However, it has been proposed that MPBC exerts its pharmacological effects by modulating the activity of certain neurotransmitters in the brain, such as dopamine and serotonin. MPBC has also been reported to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in learning and memory.
Biochemical and Physiological Effects:
MPBC has been reported to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. MPBC has also been reported to reduce seizure activity in animal models of epilepsy. Additionally, MPBC has been shown to protect against oxidative stress and reduce cell death in animal models of Parkinson's disease and cerebral ischemia.

Advantages and Limitations for Lab Experiments

MPBC has several advantages for lab experiments. It is relatively easy to synthesize and is available in high purity. MPBC is also stable under a wide range of conditions, making it suitable for use in various experimental settings. However, MPBC has some limitations for lab experiments. It has a relatively short half-life in the body, which may limit its therapeutic potential. Additionally, MPBC has not been extensively studied in humans, and its safety and efficacy in clinical settings remain unclear.

Future Directions

There are several future directions for research on MPBC. One potential area of investigation is the development of MPBC-based drugs for the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Another area of research is the exploration of MPBC's potential as a diagnostic tool for Alzheimer's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of MPBC and its potential side effects in humans.

Synthesis Methods

The synthesis of MPBC involves the condensation reaction of 2-aminobenzophenone and methyl anthranilate in the presence of phosphorus oxychloride. The resulting product is then treated with ammonia to obtain MPBC. This method has been reported to yield MPBC in high purity and yield.

Scientific Research Applications

MPBC has been extensively studied for its potential applications in drug discovery and medical research. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. MPBC has also been investigated for its neuroprotective effects and has shown promising results in animal models of Parkinson's disease and cerebral ischemia. Additionally, MPBC has been studied for its potential use as a diagnostic tool for Alzheimer's disease.